Cas no 121202-20-8 ((2-(3-Chlorophenyl)thiazol-4-yl)methanol)

• Product Name: (2-(3-Chlorophenyl)thiazol-4-yl)methanol
• CAS No: 121202-20-8
• MF: C₁₀H₈ClNOS
• MW: 225.694620132446
• MDL: MFCD06738383
• CID: 138397
• PubChem ID: 14330272
• Update Time: 2025-05-24

(2-(3-Chlorophenyl)thiazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-(3-Chlorophenyl)thiazol-4-yl)methanol
• [2-(3-chlorophenyl)-1,3-thiazol-4-yl]methanol
• 4-Thiazolemethanol,2-(3-chlorophenyl)-
• [2-(3-CHLORO-PHENYL)-THIAZOL-4-YL]-METHANOL
• [2-(3-Chlorophenyl)-1,3-thiazol-4-yl]methanol, 1-Chloro-3-[4-(hydroxymethyl)-1,3-thiazol-2-yl]benzene
• MS-22403
• FT-0725613
• A804689
• SCHEMBL3373139
• YTNKAEKSQBOUNF-UHFFFAOYSA-N
• [2-(3-chlorophenyl)thiazoL-4-YL]methanol
• AB27047
• 2-(3-chlorophenyl)-4-(hydroxymethyl)thiazole
• AKOS013153135
• 2-ETHOXYETHYLBENZENESULFONATE
• CS-0334966
• 121202-20-8
• DTXSID40559022
• [2-(3-Chlorophenyl)-1,3-thiazol-4-yl]methanol 97%
• 2-(3-Chlorophenyl)-4-(hydroxymethyl)-1,3-thiazole 97%
• DB-061885

• MDL： MFCD06738383
• Inchi： 1S/C10H8ClNOS/c11-8-3-1-2-7(4-8)10-12-9(5-13)6-14-10/h1-4,6,13H,5H2
• InChI Key： YTNKAEKSQBOUNF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NC(CO)=CS1

Computed Properties

• Exact Mass: 225.00200
• Monoisotopic Mass: 225.0015127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Melting Point: 93 °C
• PSA: 61.36000
• LogP: 2.95580

(2-(3-Chlorophenyl)thiazol-4-yl)methanol Security Information

• Hazard Statement： Harmful

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on (2-(3-Chlorophenyl)thiazol-4-yl)methanol

Introduction to (2-(3-Chlorophenyl)thiazol-4-yl)methanol (CAS No. 121202-20-8)

The compound (2-(3-Chlorophenyl)thiazol-4-yl)methanol, identified by the CAS registry number 121202-20-8, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse applications and biological activities. The molecule features a thiazole ring system substituted with a 3-chlorophenyl group at the 2-position and a hydroxymethyl group at the 4-position, making it a valuable substrate for various chemical transformations and bioassays.

Recent studies have highlighted the potential of (2-(3-Chlorophenyl)thiazol-4-yl)methanol as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in the development of new drug candidates, particularly in the areas of anticancer and anti-inflammatory therapies. The thiazole moiety is well-documented for its ability to modulate enzyme activity and cellular signaling pathways, making it a promising scaffold for drug design.

In terms of synthesis, the compound can be prepared through various routes, including nucleophilic substitution and coupling reactions. One notable approach involves the reaction of 3-chlorobenzaldehyde with an appropriate thiol derivative in the presence of catalytic agents to form the thiazole ring. This method has been optimized in recent studies to enhance yield and purity, ensuring scalability for industrial applications.

The structural versatility of (2-(3-Chlorophenyl)thiazol-4-yl)methanol allows for further functionalization, enabling the creation of derivatives with enhanced biological profiles. For instance, researchers have introduced additional substituents to improve solubility, bioavailability, and target specificity. These derivatives have shown potential in inhibiting key enzymes involved in disease progression, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory conditions.

From a materials science perspective, this compound has been investigated for its application as a building block in polymer synthesis. Its hydroxymethyl group provides sites for polymerization reactions, leading to novel materials with tailored mechanical and thermal properties. Recent advancements in click chemistry have further expanded its utility in constructing complex polymeric networks with applications in drug delivery systems and advanced composites.

In conclusion, (2-(3-Chlorophenyl)thiazol-4-yl)methanol (CAS No. 121202-20-8) stands as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent research advancements, positions it as a key player in the development of innovative solutions in medicine, materials science, and beyond.